Cas no 105376-45-2 (Benzene, 1-nitro-2-(1Z)-1-propenyl-)

Benzene, 1-nitro-2-(1Z)-1-propenyl- structure
105376-45-2 structure
Product Name:Benzene, 1-nitro-2-(1Z)-1-propenyl-
CAS No:105376-45-2
MF:C9H9NO2
MW:163.173262357712
CID:1153375
PubChem ID:58911888
Update Time:2025-04-20

Benzene, 1-nitro-2-(1Z)-1-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-2-(1Z)-1-propenyl-
    • Benzene,1-nitro-2-(1Z)-1-propen-1-yl-
    • 105376-45-2
    • Benzene, 1-nitro-2-(1Z)-1-propen-1-yl-
    • SCHEMBL7527194
    • Inchi: 1S/C9H9NO2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-7H,1H3/b5-2-
    • InChI Key: XXOSNQLGTJHMTC-DJWKRKHSSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=C\C)=O

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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